6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride
Overview
Description
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Scientific Research Applications
Synthesis Methodologies
6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride can be synthesized using a simple and efficient method involving hydroxylamine sulfate/KOH mediated in situ oxime formation, followed by internal cyclisation and alkaline hydrolysis of N-protected ketone in one step (Basappa et al., 2004). This methodology provides a framework for producing a series of its potent acetylcholinesterase inhibitors.
Antiproliferative Properties
A series of novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives have been synthesized and shown to possess significant antiproliferative effects against various human carcinoma cells, including HeLa, HT-29, MCF-7, and HepG-2 cells. The substitution at the N-terminal of the molecule by a heterocyclic ring plays a crucial role in its antiproliferative activity (Prasad et al., 2009).
Therapeutic and Biological Applications
Cholinesterase Inhibitors
The compound and its derivatives have been studied as cholinesterase inhibitors, with certain structures showing maximum cholinesterase enzyme inhibition. Specifically, the benzisoxazole heterocycle was found to be an appropriate bioisosteric replacement for the benzyl functionality present in the N-benzylpiperidine class of inhibitors, and maximum inhibition was observed when there was a 6-fluoro substituent on the 1,2-benzisoxazole ring (Rangappa & Basappa, 2005).
Antimicrobial Studies
The compound has been evaluated for its efficacy as an antimicrobial agent. Novel derivatives of 6-fluoro-4-piperidinyl-1,2-benzisoxazole amides have shown better inhibitory activity compared to standard drugs against various pathogenic strains, including Bacillus substilis, Escherichia coli, and several fungal species (Priya et al., 2005).
Antipsychotic Properties
Derivatives of 6-fluoro-3-(piperidin-4-yl) benzo[d]isoxazole have been synthesized and studied for their efficacy as antipsychotic drugs, particularly for their potential to produce minimal Extrapyramidal symptoms (EPS). These studies have focused on the compound's antagonistic actions on central Dopamine D2 and serotonin 5HT2 receptors (Chandra & SharadaA, 2014).
Safety and Hazards
Properties
IUPAC Name |
6-fluoro-3-piperidin-4-yl-1,2-benzoxazole;hydrochloride | |
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InChI |
InChI=1S/C12H13FN2O.ClH/c13-9-1-2-10-11(7-9)16-15-12(10)8-3-5-14-6-4-8;/h1-2,7-8,14H,3-6H2;1H | |
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InChI Key |
CWPSRUREOSBKBQ-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CNCCC1C2=NOC3=C2C=CC(=C3)F.Cl | |
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Molecular Formula |
C12H14ClFN2O | |
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DSSTOX Substance ID |
DTXSID90233082 | |
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Molecular Weight |
256.70 g/mol | |
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CAS No. |
84163-13-3 | |
Record name | 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride | |
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Record name | 6-Fluoro-3-(piperidin-4-yl)benz[d]isoxazole hydrochloride | |
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Record name | 1,2-Benzisoxazole, 6-fluoro-3-(4-piperidinyl)-, hydrochloride (1:1) | |
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